Cas no 324781-39-7 (tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate)

• Product Name: tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate
• CAS No: 324781-39-7
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• MDL: MFCD32875093
• CID: 5666696
• PubChem ID: 12992644
• Update Time: 2025-06-15

tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6794664
• GKULCEZVQDUIER-VIFPVBQESA-N
• t-butyl 4-amino-(2s)-t-butoxybutyrate
• EN300-27686560
• 324781-39-7
• tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate
• Butanoic acid, 4-amino-2-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (2S)-

• MDL： MFCD32875093
• Inchi： 1S/C12H25NO3/c1-11(2,3)15-9(7-8-13)10(14)16-12(4,5)6/h9H,7-8,13H2,1-6H3/t9-/m0/s1
• InChI Key： GKULCEZVQDUIER-VIFPVBQESA-N
• SMILES： O([C@H](C(=O)OC(C)(C)C)CCN)C(C)(C)C

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 301.5±27.0 °C(Predicted)
• pka: 8.80±0.13(Predicted)

Additional information on tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate

Introduction to tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate (CAS No. 324781-39-7)

tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate, a compound with the CAS number 324781-39-7, is a versatile chiral intermediate that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino functionality, and a chiral center, which collectively contribute to its wide range of applications.

The molecular formula of tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate is C₁₁H₂₁NO₃, and it has a molecular weight of approximately 215.30 g/mol. The presence of the tert-butyl groups provides steric protection, while the amino group offers opportunities for further functionalization and derivatization. The chiral center at the 2-position imparts enantiomeric purity, which is crucial for many pharmaceutical applications where enantiomeric purity is essential for efficacy and safety.

In recent years, tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate has been extensively studied for its potential in the synthesis of bioactive molecules. One notable application is in the preparation of chiral building blocks for the synthesis of peptides and proteins. The amino group can be readily coupled with various carboxylic acids to form amide bonds, making it a valuable intermediate in peptide synthesis. Additionally, the tert-butyl groups can be selectively removed under mild conditions, allowing for further modifications without compromising the integrity of the chiral center.

The synthetic versatility of tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate has also been leveraged in the development of novel drugs. For instance, researchers have utilized this compound as a key intermediate in the synthesis of small molecule inhibitors targeting various enzymes and receptors. These inhibitors have shown promising results in preclinical studies, demonstrating potent activity against diseases such as cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate in the development of a series of selective inhibitors for protein kinases. The study demonstrated that these inhibitors exhibited high selectivity and potency against specific kinases involved in cancer signaling pathways. The chiral nature of the compound played a critical role in achieving the desired selectivity and reducing off-target effects.

In addition to its applications in drug discovery, tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate has also found use in other areas of chemical research. For example, it has been employed as a starting material for the synthesis of complex natural products and synthetic analogs. The ability to introduce multiple functional groups through selective transformations makes it an attractive choice for chemists working on intricate molecular architectures.

The synthesis of tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate typically involves several steps, including enantioselective catalysis to introduce the chiral center and subsequent protection and deprotection reactions to manipulate the functional groups. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these syntheses, making it more accessible for large-scale production.

In conclusion, tert-butyl (2S)-4-amino-2-(tert-butoxy)butanoate (CAS No. 324781-39-7) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and synthetic versatility make it an essential intermediate for the development of bioactive molecules and novel drugs. Ongoing research continues to uncover new applications and optimizations for this compound, further solidifying its importance in modern chemical and biological sciences.